1-(2,2-difluoro-1,3-benzodioxol-4-yl)-N-[1-(2,3-dihydroxypropyl)-6-fluoro-2-(1-hydroxy-2-methylpropan-2-yl)indol-5-yl]cyclopropane-1-carboxamide

• Molecular Formula: C26H27F3N2O6
• Molecular Weight: 520.5 g/mol
• IUPAC Name: 1-(2,2-difluoro-1,3-benzodioxol-4-yl)-N-[1-(2,3-dihydroxypropyl)-6-fluoro-2-(1-hydroxy-2-methylpropan-2-yl)indol-5-yl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C26H27F3N2O6/c1-24(2,13-33)21-9-14-8-18(17(27)10-19(14)31(21)11-15(34)12-32)30-23(35)25(6-7-25)16-4-3-5-20-22(16)37-26(28,29)36-20/h3-5,8-10,15,32-34H,6-7,11-13H2,1-2H3,(H,30,35)
• InChI Key: NXDMCSXKTNIDTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C1=CC2=CC(=C(C=C2N1CC(CO)O)F)NC(=O)C3(CC3)C4=C5C(=CC=C4)OC(O5)(F)F

Description

This compound, commonly known as Tezacaftor (TZ), is a cystic fibrosis transmembrane conductance regulator (CFTR) corrector used to treat cystic fibrosis. Its molecular formula is C₂₆H₂₇F₃N₂O₆ (average mass: 520.504 Da), featuring a cyclopropane-carboxamide core linked to a difluorobenzodioxol moiety and a substituted indole ring with hydroxylated alkyl chains . The stereochemistry includes one defined stereocenter in the (2R)-2,3-dihydroxypropyl group, critical for binding efficacy . Tezacaftor enhances CFTR protein folding and trafficking, addressing the root cause of CF in patients with specific mutations .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Cyclopropane-Carboxamide Cores

Compound Name	Key Substituents	Molecular Formula	Therapeutic Target	Key Differences
Tezacaftor	Difluorobenzodioxol, dihydroxypropyl-indole	C₂₆H₂₇F₃N₂O₆	CFTR corrector	Reference compound
N,N-Diethyl-2-(4-methoxyphenoxy)-1-phenylcyclopropane-1-carboxamide ()	Methoxyphenoxy, diethylamino	C₂₀H₂₃NO₃	Not specified	Lacks indole and hydroxyl groups; diastereomeric ratio (dr 23:1) highlights synthetic challenges in stereocontrol .
N,N-Diethyl-1-(4-fluorophenyl)-2-phenoxycyclopropane-1-carboxamide ()	Fluorophenyl, phenoxy	C₂₁H₂₂FNO₂	Not specified	Fluorophenyl group enhances lipophilicity; lower diastereomer ratio (dr 17:1) compared to .
Compound 83 ()	Benzodioxol, trifluoromethoxybenzoyl-thiazol	C₂₉H₂₂F₃N₃O₅S	Not specified	Replaces indole with thiazol; trifluoromethoxy group increases metabolic stability but reduces solubility .

Indole-Based Analogues

Compound Name	Key Substituents	Molecular Formula	Therapeutic Target	Key Differences
N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide ()	Benzophenone, fluoroindole	C₂₂H₁₆FN₂O₂	Not specified	Lacks cyclopropane and hydroxylated side chains; benzophenone may improve UV stability but introduces phototoxicity risks .
(R)-N-(1-(3-(benzyloxy)-2-hydroxypropyl)-2-(1-(benzyloxy)-2-methylpropan-2-yl)-6-fluoro-1H-indol-5-yl)-1-(2,2-difluorobenzo[d][1,3]dioxol-5-yl)cyclopropane-1-carboxamide ()	Benzyloxy-protected hydroxyls	C₄₀H₃₉F₃N₂O₆	CFTR corrector (analogue)	Benzyloxy groups increase molecular weight (700.74 Da) and lipophilicity, reducing oral bioavailability compared to Tezacaftor .

Research Findings and Clinical Implications

• Efficacy : Tezacaftor’s combination with Ivacaftor (a CFTR potentiator) increases chloride transport by 35–40% in vitro, outperforming earlier correctors like Lumacaftor .
• Safety : Hydroxyl groups in Tezacaftor reduce hepatotoxicity risks compared to benzyloxy-containing analogues (), which may accumulate in lipid tissues .
• Market Impact : Tezacaftor’s optimized balance of solubility and potency has made it a first-line therapy, while bulkier analogues (e.g., ) remain preclinical due to pharmacokinetic challenges .